Cas no 1805399-23-8 (Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate
• CAS No: 1805399-23-8
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4888491
• Update Time: 2025-06-07

Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)4-3-12-8(14)5(7(10)11)6(4)13(16)17/h3,7H,2H2,1H3,(H,12,14)
• InChI Key： PTTNYAIJPOIBOO-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(=O)OCC)C=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate

Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate (CAS No. 1805399-23-8) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which have gained significant attention in recent years due to their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure features a pyridine ring with multiple substituents: a difluoromethyl group at position 3, a hydroxyl group at position 2, a nitro group at position 4, and an ethyl ester group at position 5. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate involves a series of intricate organic reactions, including nucleophilic substitution, oxidation, and esterification. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process and enhance selectivity.

One of the most notable applications of this compound is in the field of agricultural chemistry. The presence of the nitro group and hydroxyl group in its structure makes it highly effective as a herbicide. Studies have shown that this compound exhibits excellent selectivity towards certain weed species without adversely affecting crops. Moreover, its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, providing insights into its mode of action.

In the pharmaceutical industry, Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate has been explored as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been documented in several scientific journals.

The environmental impact of this compound is another area of active research. While it exhibits high efficacy in its intended applications, there is growing concern about its persistence in soil and water systems. Studies have shown that under certain conditions, such as microbial degradation or photolysis, the compound can undergo transformation into less harmful byproducts. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

From a toxicological perspective, Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate has been evaluated for potential health risks. Acute toxicity studies indicate that it poses minimal risk when handled under standard safety protocols. However, chronic exposure studies are still underway to assess long-term effects on human health and ecosystems.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-4-nitropyridine-5-carboxylate (CAS No. 1805399-23-8) is a multifaceted compound with promising applications across various industries. Its unique chemical structure and reactivity make it a valuable tool in modern organic chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.